Cas no 1876376-04-3 (2-methyl-3-[(thietan-3-yl)amino]propanenitrile)

• Product Name: 2-methyl-3-[(thietan-3-yl)amino]propanenitrile
• CAS No: 1876376-04-3
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 5104094
• Update Time: 2026-03-03

2-methyl-3-[(thietan-3-yl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

• CID 130668719
• Propanenitrile, 2-methyl-3-(3-thietanylamino)-
• 2-methyl-3-[(thietan-3-yl)amino]propanenitrile

• Inchi： 1S/C7H12N2S/c1-6(2-8)3-9-7-4-10-5-7/h6-7,9H,3-5H2,1H3
• InChI Key： GVGDWAWMNNRYNR-UHFFFAOYSA-N
• SMILES： C(#N)C(C)CNC1CSC1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 311.3±37.0 °C(Predicted)
• pka: 6.43±0.20(Predicted)

Additional information on 2-methyl-3-[(thietan-3-yl)amino]propanenitrile

Comprehensive Overview of 2-methyl-3-[(thietan-3-yl)amino]propanenitrile (CAS No. 1876376-04-3)

2-methyl-3-[(thietan-3-yl)amino]propanenitrile (CAS No. 1876376-04-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of nitrile derivatives, which are widely recognized for their versatility in synthetic chemistry. Its molecular structure incorporates a thietane ring, a four-membered sulfur-containing heterocycle, which contributes to its distinct chemical properties. Researchers are particularly interested in this compound for its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 2-methyl-3-[(thietan-3-yl)amino]propanenitrile is its role as a building block in the synthesis of more complex molecules. The presence of both amino and nitrile functional groups allows for diverse chemical transformations, making it a valuable intermediate in organic synthesis. Recent studies have explored its utility in the development of novel bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. This aligns with current trends in precision medicine and personalized therapeutics, where researchers seek tailored solutions for complex diseases.

From an industrial perspective, CAS No. 1876376-04-3 has been investigated for its potential in green chemistry applications. The compound's relatively stable structure under mild conditions makes it suitable for sustainable synthesis routes, which is a major focus in modern chemical manufacturing. Companies are increasingly adopting eco-friendly protocols to reduce environmental impact, and intermediates like 2-methyl-3-[(thietan-3-yl)amino]propanenitrile play a crucial role in these efforts. Additionally, its compatibility with catalytic processes aligns with the industry's shift toward atom-efficient reactions.

The analytical characterization of 2-methyl-3-[(thietan-3-yl)amino]propanenitrile has been extensively documented, with techniques such as NMR spectroscopy, mass spectrometry, and HPLC providing detailed insights into its purity and stability. These studies are critical for ensuring reproducibility in research and industrial applications. Furthermore, computational modeling has been employed to predict its physicochemical properties, including solubility and partition coefficients, which are essential for formulation development in pharmaceutical contexts.

In the context of drug discovery, the thietane moiety in CAS No. 1876376-04-3 has attracted attention due to its potential to enhance bioavailability and metabolic stability. This is particularly relevant given the current emphasis on improving drug-like properties in early-stage candidates. The compound's ability to serve as a scaffold for further derivatization has led to its inclusion in several high-throughput screening libraries, where it is evaluated for activity against various biological targets.

Another area of exploration for 2-methyl-3-[(thietan-3-yl)amino]propanenitrile is its potential role in material science. The combination of its nitrile group and heterocyclic structure offers opportunities for designing novel polymers with specific mechanical or electronic properties. This aligns with the growing demand for advanced materials in sectors such as electronics, energy storage, and coatings. Researchers are investigating its incorporation into functional materials that could address challenges in these fields.

From a regulatory standpoint, CAS No. 1876376-04-3 has been subject to standard safety assessments, with data available on its toxicological profile and handling precautions. These studies ensure that the compound can be used safely in laboratory and industrial settings. It is worth noting that proper risk assessment protocols are followed during its synthesis and application, in line with global chemical safety standards.

The synthesis of 2-methyl-3-[(thietan-3-yl)amino]propanenitrile typically involves multi-step organic reactions, with careful optimization of conditions to maximize yield and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have been explored to improve the efficiency of its production. These innovations are part of broader efforts to streamline the manufacture of fine chemicals while reducing waste and energy consumption.

In summary, 2-methyl-3-[(thietan-3-yl)amino]propanenitrile (CAS No. 1876376-04-3) represents a versatile and valuable compound with wide-ranging applications in research and industry. Its unique structural features, combined with its potential in drug development and material science, make it a subject of ongoing investigation. As scientific understanding of its properties and applications continues to grow, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemistry and related fields.